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For Researchers, Scientists, and Drug Development Professionals

The TATA box is a critical cis-regulatory element within the core promoter of many eukaryotic
genes, serving as the primary binding site for the TATA-binding protein (TBP), a key component
of the transcription initiation complex. The precise sequence of the TATA box can significantly
influence the efficiency of transcription initiation, thereby dictating the level of gene expression.
Understanding the relative strengths of different TATA box variants is crucial for synthetic
biology, gene therapy, and the development of targeted therapeutics. This guide provides an
objective comparison of the in vivo strength of various TATA box sequences, supported by
experimental data and detailed methodologies.

Quantitative Comparison of TATA Box Variant
Strength

The following tables summarize quantitative data from in vivo and in vitro studies, comparing
the transcriptional activity of different TATA box variants relative to a consensus or prototype
sequence.
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Table 1: In Vivo Promoter Strength of TATA Box Point Mutations in Nicotiana tabacum

This table presents data from a study by Sawant et al. (2001), which investigated the effect of
single nucleotide substitutions within a prototype plant TATA box (TCACTATATATAG) on the
expression of a GUS reporter gene in tobacco leaf discs. The activity is expressed as a
percentage of the activity of the prototype sequence.[1]

TATA Box Variant Sequence Relative GUS Activity (%)
Prototype: TATATATA 100
TGTATATA ~80
TCTATATA ~90
TACATATA ~75
TAGATATA ~60
TATGTATA ~50
TATCTATA ~40
TATACATA ~110
TATAGATA ~95
TATATGTA ~30
TATATCTA ~25
TATATACA ~120
TATATAGA ~100
TATATATG ~85
TATATATC ~70

Table 2: Comparative In Vitro Transcriptional Activity of TATA Box Variants

This table summarizes data from Yamaguchi et al. (1998) as cited in Sawant et al. (2001),
showing the relative transcriptional efficiency of TATA box variants in different eukaryotic in vitro
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transcription systems.[1][2]

. Tobacco System
TATA Box Variant

HeLa System (%)

Drosophila System

(%) (%)
Consensus:
TATATATA 100 100 100
TGTATATA 80 70 60
TCTATATA 90 85 75
TACATATA 70 60 50
TAGATATA 50 40 30
TATGTATA 40 30 20
TATCTATA 30 25 15
TATACATA 110 120 110
TATAGATA 95 100 90
TATATGTA 20 15 10
TATATCTA 15 10 5
TATATACA 120 130 115
TATATAGA 100 105 95
TATATATG 80 75 65
TATATATC 65 60 50

Table 3: Relative Strength of TATA-Containing and TATA-less Promoters in Saccharomyces

cerevisiae

This table is based on data from Faber et al. (2011), which compared the expression levels

from promoters with a strong TATA box, a weak TATA box, and no TATA box in yeast.[3]
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Promoter Type Relative Expression Level
Strong TATA 1.00 (Reference)

Weak TATA ~0.5

No TATA ~0.2

Experimental Protocols

In Vivo Transient Gene Expression Assay Using GUS Reporter (as described in Sawant et al.,
2001)[1]

e Plasmid Construction:

o The prototype TATA box sequence (TCACTATATATAG) and its mutated variants were

synthesized as oligonucleotides.

o These oligonucleotides were cloned upstream of a minimal promoter driving the 3-
glucuronidase (GUS) reporter gene in a suitable plant expression vector.

o The constructs were verified by DNA sequencing.

e Plant Material and Transformation:
o Young, healthy leaves from Nicotiana tabacum (tobacco) plants were used.
o Leaf discs of a uniform size were prepared using a cork borer.

o The plasmid DNA constructs were delivered into the leaf disc cells via particle
bombardment (biolistics). Gold or tungsten microprojectiles were coated with the plasmid
DNA and propelled into the plant tissue using a gene gun.

e Incubation and GUS Assay:

o The bombarded leaf discs were incubated on a moist filter paper in petri dishes under
controlled light and temperature conditions for a defined period (e.g., 48 hours) to allow for

gene expression.
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o After incubation, the leaf discs were homogenized in an extraction buffer.

o The GUS activity in the crude extract was determined using a fluorometric assay with 4-
methylumbelliferyl-3-D-glucuronide (MUG) as the substrate. The rate of production of the
fluorescent product, 4-methylumbelliferone (MU), was measured using a fluorometer.

o Data Analysis:

o The protein concentration in each extract was determined using a standard method (e.qg.,
Bradford assay) to normalize the GUS activity.

o The relative GUS activity for each TATA box variant was calculated as a percentage of the
activity obtained with the prototype TATA box sequence.
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Caption: TATA-box dependent transcription initiation pathway.
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Caption: Workflow for in vivo GUS reporter assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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